Ethyl 4-oxo-5-(2-(thiophen-2-yl)acetamido)-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 4-oxo-5-[(2-thiophen-2-ylacetyl)amino]-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H16F3N3O4S2/c1-2-32-21(31)18-15-11-34-19(26-16(29)10-14-4-3-9-33-14)17(15)20(30)28(27-18)13-7-5-12(6-8-13)22(23,24)25/h3-9,11H,2,10H2,1H3,(H,26,29)
• InChI Key: FKFSGTHGBGTFDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=CS3)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C22H16F3N3O4S2
• Molecular Weight: 507.5 g/mol

Description

Ethyl 4-oxo-5-(2-(thiophen-2-yl)acetamido)-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H16F3N3O4S2 and its molecular weight is 507.5. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Compounds featuring elements such as the trifluoromethylphenyl group and pyridazine derivatives have been investigated for their herbicidal activities. For instance, a study on 4-(3-Trifluoromethylphenyl)pyridazine derivatives showed these compounds exhibit significant herbicidal activity, suggesting that similar compounds could potentially be developed for use in agriculture to control weed growth without harming crops (Han Xu et al., 2008).

Synthesis of Heterocyclic Compounds

The structure of Ethyl 4-oxo-5-(2-(thiophen-2-yl)acetamido)-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suggests it could be useful in the synthesis of a variety of heterocyclic compounds. Research has shown that similar structures can be involved in the synthesis of pyridine, pyridazine, and other heterocyclic derivatives, which have a broad range of applications, including in medicinal chemistry and material science (E. A. E. Rady & M. Barsy, 2006).

Antimicrobial Properties

The antimicrobial evaluation of pyrimidine derivatives, which share structural similarities with the compound , has been reported. Such studies suggest the potential for these compounds to be developed into new antimicrobial agents that could be effective against various bacterial and fungal infections (A. Farag et al., 2008).

Novel Synthetic Routes

Research into related compounds also explores novel synthetic routes for creating complex molecules. This not only expands the chemical toolbox available to researchers but also opens up new possibilities for the development of pharmaceuticals, agrochemicals, and materials with specific properties (R. Mohareb et al., 2004).